8-(4-Bromocyclohexyl)-4-methyl-2,6-dioxohexahydro-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-4-ium-8-uide

Specification

• Molecular Formula: C11H17BBrNO4
• Molecular Weight: 317.97 g/mol
• IUPAC Name: 1-(4-bromocyclohexyl)-5-methyl-2,8-dioxa-5-azonia-1-boranuidabicyclo[3.3.0]octane-3,7-dione
• Standard InChI: InChI=1S/C11H17BBrNO4/c1-14-6-10(15)17-12(14,18-11(16)7-14)8-2-4-9(13)5-3-8/h8-9H,2-7H2,1H3
• Standard InChI Key: BJSJFHJGOSXROP-UHFFFAOYSA-N
• SMILES: [B-]12([N+](CC(=O)O1)(CC(=O)O2)C)C3CCC(CC3)Br
• Canonical SMILES: [B-]12([N+](CC(=O)O1)(CC(=O)O2)C)C3CCC(CC3)Br

Introduction

8-(4-Bromocyclohexyl)-4-methyl-2,6-dioxohexahydro-132oxazaborolo[2,3-b]132oxazaborol-4-ium-8-uide is a heterocyclic compound with the molecular formula C11H17BBrNO4. It is primarily used in research settings and has potential applications as a building block for synthesizing other complex molecules. The compound is not intended for therapeutic use and is available with a purity of ≥95%.

Synthesis and Purity

The synthesis of this compound involves multi-step organic reactions that incorporate brominated cyclohexane derivatives and oxazaborolidine precursors. The final product is purified to achieve a high purity level (≥95%) suitable for laboratory applications.

Applications and Research Significance

This compound serves as a heterocyclic building block in chemical research:

• Synthetic Applications:

  • It can be used to develop new boron-containing molecules with potential biological activities.

  • Its unique structure allows for further functionalization in medicinal chemistry.

• Potential in Drug Development:

  • While not directly therapeutic, such boron-containing compounds have been explored for their antimicrobial and anticancer properties in related studies.

• Material Science:

  • Boron-based heterocycles are of interest in materials science due to their electronic properties.

Safety and Handling

This compound is strictly for research use only and should not be used therapeutically: